Cas no 1806632-94-9 (Methyl 2-bromo-6-(difluoromethyl)benzoate)

• Product Name: Methyl 2-bromo-6-(difluoromethyl)benzoate
• CAS No: 1806632-94-9
• MF: C₉H₇BrF₂O₂
• MW: 265.051489114761
• CID: 4707753
• Update Time: 2023-08-15

Methyl 2-bromo-6-(difluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-6-(difluoromethyl)benzoate

• Inchi： 1S/C9H7BrF2O2/c1-14-9(13)7-5(8(11)12)3-2-4-6(7)10/h2-4,8H,1H3
• InChI Key： XBRNISZBYIPUGK-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C(F)F)=C1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 211
• Topological Polar Surface Area: 26.3